3-(2-Methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)aniline

• IUPAC Name: 3-(2-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)aniline
• InChI: InChI=1S/C19H16N4/c1-13-18(14-6-3-2-4-7-14)19-21-11-10-17(23(19)22-13)15-8-5-9-16(20)12-15/h2-12H,20H2,1H3
• InChI Key: NJZULBXMGDVDKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC=NC2=C1C3=CC=CC=C3)C4=CC(=CC=C4)N
• Molecular Formula: C19H16N4
• Molecular Weight: 300.4 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpyrazoles. It consists of a pyrazole bound to a phenyl group. The CAS number for this compound is 932240-90-9.

Synthesis Analysis

Pyrazolo[1,5-a]pyrimidine derivatives, such as the compound , have been the subject of various synthesis pathways developed by researchers. These pathways allow for the preparation and post-functionalization of this functional scaffold. The main synthesis route of pyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems.

Molecular Structure Analysis

The Pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The transformations involved in the synthesis and functionalization of diverse pyrazolo[1,5-a]pyrimidines improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, pyrazolo[1,5-a]pyrimidine derivatives are known for their significant impact in medicinal chemistry. They have attracted a great deal of attention due to their anticancer potential and enzymatic inhibitory activity.

Future Directions

Pyrazolo[1,5-a]pyrimidine derivatives have attracted a great deal of attention in material science recently due to their significant photophysical properties. The current advances in the synthesis and functionalization of diverse pyrazolo[1,5-a]pyrimidines could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.